A Technical Guide to the Discovery and Isolation of Myristoleyl Myristoleate and Its Analogs from Natural Sources
A Technical Guide to the Discovery and Isolation of Myristoleyl Myristoleate and Its Analogs from Natural Sources
Abstract: This technical guide provides a comprehensive overview of the discovery and isolation of myristoleyl myristoleate (B1240118) and its closely related analog, cetyl myristoleate, from natural sources. Due to a significant lack of published research on myristoleyl myristoleate, this document focuses on the well-documented history, natural occurrence, and extraction protocols for cetyl myristoleate. Furthermore, a proposed theoretical framework for the isolation and characterization of myristoleyl myristoleate is presented, based on established principles of lipid chemistry. This guide is intended for researchers, scientists, and drug development professionals interested in the therapeutic potential of these unique wax esters.
Introduction: The Challenge of Myristoleyl Myristoleate
Myristoleyl myristoleate is a wax ester composed of myristoleyl alcohol and myristoleic acid, both of which are 14-carbon monounsaturated molecules. Despite its simple structure, there is a notable scarcity of scientific literature detailing its discovery, natural sources, or specific biological activities. This guide aims to address this information gap by providing a thorough review of its closest and most-studied structural analog, cetyl myristoleate, and by proposing a scientifically grounded, theoretical protocol for the future isolation and study of myristoleyl myristoleate itself.
The Discovery of a Protective Agent: Cetyl Myristoleate
The story of this class of compounds begins not with myristoleyl myristoleate, but with cetyl myristoleate (CMO), the cetyl ester of myristoleic acid. The discovery is credited to Dr. Harry W. Diehl, a researcher at the National Institutes of Health (NIH).[1][2][3][4][5][6] In the 1960s, Diehl observed that Swiss albino mice were inexplicably immune to experimentally induced polyarthritis.[4][6][7] This led him to hypothesize the existence of a natural protective factor within these animals.
Through a series of meticulous experiments, Diehl and his colleagues successfully isolated and identified this protective agent as cetyl myristoleate.[4][6][8] The initial identification was accomplished using techniques such as thin-layer chromatography, and later confirmed with gas chromatography and mass spectrometry.[4][6] His findings, first patented in the 1970s and later published in the Journal of Pharmaceutical Sciences in 1994, laid the groundwork for decades of research into the anti-inflammatory and joint-lubricating properties of cetylated fatty acids.[5][8]
Natural Sources and Quantitative Data
While the natural occurrence of myristoleyl myristoleate is not documented, its constituent parts and its analog, cetyl myristoleate, have been identified in various natural sources. Commercial production of these compounds, however, often relies on the esterification of their constituent fatty acids and alcohols, which are more readily available.[2][9][10]
Cetyl Myristoleate and its Precursors
Cetyl myristoleate is found in small quantities in nature. The primary sources of its precursor, myristoleic acid, are various animal fats. Myristyl alcohol, the saturated counterpart to the theoretical myristoleyl alcohol, is primarily derived from the myristic acid found in certain vegetable oils.
| Compound | Natural Source(s) | Typical Concentration | Reference(s) |
| Cetyl Myristoleate | Swiss Albino Mice, Male Beavers, Sperm Whale Oil | Trace amounts | [6] |
| Myristoleic Acid | Beef Tallow, Dairy Fat, Butter, Whale Oil, Kombo Butter (vegetable source) | Up to 2% in beef tallow; higher in Kombo butter | [1][10][11][12] |
| Myristyl Alcohol (Saturated) | Derived from Myristic Acid in Coconut Oil, Palm Kernel Oil, Nutmeg Butter | Myristic Acid: 14-20% in Coconut/Palm Kernel Oil | [1][3][4][13] |
Physicochemical Properties
Below is a summary of the known and predicted physicochemical properties of myristoleyl myristoleate and its related compounds.
| Property | Myristoleyl Myristoleate (Predicted) | Cetyl Myristoleate | Myristoleic Acid | Myristoleyl Alcohol (Predicted) |
| IUPAC Name | (9Z)-tetradec-9-enyl (9Z)-tetradec-9-enoate | Hexadecyl (9Z)-tetradec-9-enoate | (9Z)-Tetradecenoic acid | (9Z)-Tetradec-9-en-1-ol |
| Molecular Formula | C₂₈H₅₂O₂ | C₃₀H₅₈O₂ | C₁₄H₂₆O₂ | C₁₄H₂₈O |
| Molar Mass | 420.71 g/mol | 450.792 g/mol | 226.36 g/mol | 212.38 g/mol |
| Structure | Unsaturated Wax Ester | Saturated/Unsaturated Wax Ester | Monounsaturated Fatty Acid | Monounsaturated Fatty Alcohol |
| CAS Number | Not available | 64660-84-0 | 544-64-9 | 56219-06-8 (as methyl ester) |
Experimental Protocols
Isolation of Cetyl Myristoleate from Swiss Albino Mice (Diehl's Method)
This protocol is based on the original research that led to the discovery of cetyl myristoleate.
4.1.1. Materials
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Whole Swiss albino mice, homogenized
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Methylene (B1212753) chloride
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Silica (B1680970) gel for column chromatography
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10% aqueous Sodium Hydroxide (NaOH)
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12 M Hydrochloric Acid (HCl)
-
Sodium sulfate (B86663) (Na₂SO₄), anhydrous
-
Rotary evaporator
-
Glass chromatography column
4.1.2. Protocol
-
Extraction: The homogenized mice tissue is extracted with methylene chloride. The solvent is then evaporated under reduced pressure to yield a crude lipid extract.[14]
-
Purification: The crude extract is purified using silica gel column chromatography, with methylene chloride as the eluent.[14] Fractions are collected and monitored by thin-layer chromatography to isolate the wax ester fraction.
-
Identification (via Hydrolysis): The purified wax ester is identified through alkaline hydrolysis.
-
The purified oil is refluxed with 10% aqueous NaOH in acetone (B3395972) for several hours.[14]
-
The solution is then acidified with HCl and extracted with methylene chloride.[14]
-
The extract, containing the fatty acid and fatty alcohol, is dried with anhydrous sodium sulfate and the solvent is evaporated.
-
The resulting fatty acid (myristoleic acid) and fatty alcohol (cetyl alcohol) are then identified separately using analytical techniques like Gas Chromatography-Mass Spectrometry (GC-MS).
-
Proposed Theoretical Protocol for Isolation of Myristoleyl Myristoleate
This proposed workflow is a hypothetical protocol for the isolation and characterization of myristoleyl myristoleate from a natural source rich in unsaturated lipids, such as certain marine organisms or specialized plant seed oils.
4.2.1. Materials
-
Biological source material (e.g., marine copepod oil, specific seed oil)
-
Hexane and isopropanol (B130326) (for extraction)
-
Solid Phase Extraction (SPE) cartridges (e.g., aminopropyl bonded silica)
-
Chloroform (B151607), heptane, diethyl ether
-
High-Performance Liquid Chromatography (HPLC) system with a C18 column
-
Acetonitrile, isopropanol, and dichloromethane (B109758) (HPLC mobile phase)
-
Gas Chromatograph-Mass Spectrometer (GC-MS)
-
Nuclear Magnetic Resonance (NMR) spectrometer
-
Deuterated chloroform (CDCl₃)
4.2.2. Protocol
-
Lipid Extraction:
-
Homogenize the biological sample.
-
Perform a solvent extraction using a hexane:isopropanol (3:2, v/v) mixture to obtain the total lipid extract.
-
Dry the extract under a stream of nitrogen.
-
-
Isolation of Wax Ester Fraction:
-
Dissolve the total lipid extract in chloroform.
-
Use Solid Phase Extraction (SPE) with an aminopropyl column to separate lipid classes.
-
Elute neutral lipids, including wax esters, with chloroform:isopropanol (2:1, v/v).
-
Further elute polar lipids with a more polar solvent system to waste.
-
-
Purification of Myristoleyl Myristoleate:
-
Fractionate the collected wax ester fraction using preparative HPLC on a C18 column.
-
Employ a gradient elution system (e.g., from acetonitrile/isopropanol to dichloromethane/isopropanol) to separate individual wax ester species based on their carbon number and degree of unsaturation.
-
Collect the fraction corresponding to the predicted retention time of a C28:2 wax ester.
-
-
Characterization and Identification:
-
GC-MS Analysis:
-
Analyze the purified fraction using a high-temperature capillary column suitable for intact wax esters. The mass spectrum should show a molecular ion peak corresponding to the mass of myristoleyl myristoleate (m/z 420.71). Fragmentation patterns will provide information about the constituent fatty acid and fatty alcohol.
-
-
NMR Spectroscopy:
-
Dissolve the purified sample in CDCl₃.
-
Acquire ¹H and ¹³C NMR spectra. Key signals to identify would be:
-
¹H NMR: Olefinic protons (~5.3 ppm), the triplet of the alpha-methylene protons of the fatty alcohol moiety (~4.05 ppm), and the triplet of the alpha-methylene protons of the fatty acid moiety (~2.2 ppm).[15]
-
¹³C NMR: Carbonyl carbon (~174 ppm), olefinic carbons (~128-130 ppm), and the carbon of the alcohol moiety attached to the ester oxygen (~64 ppm).[16]
-
-
-
Visualizations: Workflows and Signaling Pathways
The following diagrams, generated using Graphviz, illustrate the proposed experimental workflow and a relevant biological pathway associated with the precursor, myristoleic acid.
References
- 1. benchchem.com [benchchem.com]
- 2. benchchem.com [benchchem.com]
- 3. atamankimya.com [atamankimya.com]
- 4. MYRISTYL ALCOHOL (C14) - Ataman Kimya [atamanchemicals.com]
- 5. nutrientinnovations.com [nutrientinnovations.com]
- 6. xtendlife.co [xtendlife.co]
- 7. A simple method to isolate fatty acids and fatty alcohols from wax esters in a wax-ester rich marine oil - PMC [pmc.ncbi.nlm.nih.gov]
- 8. Cetyl myristoleate isolated from Swiss albino mice: an apparent protective agent against adjuvant arthritis in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
- 9. chromforum.org [chromforum.org]
- 10. MYRISTYL ALCOHOL - Ataman Kimya [atamanchemicals.com]
- 11. nutrientinnovations.com [nutrientinnovations.com]
- 12. US7772279B2 - Use of vegetable butter-based cetyl myristoleate for treating osteoarthritis and other musculoskeletal disease conditions and injuries - Google Patents [patents.google.com]
- 13. specialchem.com [specialchem.com]
- 14. cdnsciencepub.com [cdnsciencepub.com]
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